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Compound of Interest

Compound Name: 4-Fluoro-3-methoxybenzonitrile

Cat. No.: B1333802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed spectroscopic comparison of 4-Fluoro-3-methoxybenzonitrile
and its structural isomers. Understanding the unique spectral fingerprints of these closely

related compounds is crucial for their unambiguous identification in complex reaction mixtures

and for quality control in drug development processes. This document summarizes key

spectroscopic data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) and provides standardized

experimental protocols for data acquisition.

Spectroscopic Data Comparison
The following tables summarize the available spectroscopic data for five isomers of fluoro-

methoxybenzonitrile. These isomers are:

Isomer 1: 4-Fluoro-3-methoxybenzonitrile

Isomer 2: 3-Fluoro-4-methoxybenzonitrile

Isomer 3: 2-Fluoro-5-methoxybenzonitrile

Isomer 4: 5-Fluoro-2-methoxybenzonitrile

Isomer 5: 2-Fluoro-3-methoxybenzonitrile

Table 1: ¹H NMR Spectral Data (400 MHz, CDCl₃)
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Isomer Chemical Shift (δ, ppm) and Multiplicity

4-Fluoro-3-methoxybenzonitrile Data not available

3-Fluoro-4-methoxybenzonitrile
3.92 (s, 3H, OCH₃), 7.02 (d, 2H), 7.66 (s, 1H),

7.92 (d, 2H)[1]

2-Fluoro-5-methoxybenzonitrile Data not available

5-Fluoro-2-methoxybenzonitrile Data not available

2-Fluoro-3-methoxybenzonitrile Data not available

Reference: 3-Methoxybenzonitrile
3.83 (s, 3H), 7.13 (d, J=8.0Hz, 2H), 7.23 (d,

J=8.0Hz, 1H), 7.37 (t, J=8.0Hz, 1H)[2]

Reference: 4-Methoxybenzonitrile
3.86 (s, 3H), 6.95 (d, J=8.0Hz, 2H), 7.58 (d,

J=8.0Hz, 2H)[2]

Table 2: ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Isomer Chemical Shift (δ, ppm)

4-Fluoro-3-methoxybenzonitrile Data not available

3-Fluoro-4-methoxybenzonitrile
55.79, 78.55, 113.34, 114.43, 115.12, 124.01,

133.46, 158.89, 164.80[1]

2-Fluoro-5-methoxybenzonitrile Data not available

5-Fluoro-2-methoxybenzonitrile Data not available

2-Fluoro-3-methoxybenzonitrile Data not available

Reference: 3-Methoxybenzonitrile
55.3, 112.9, 116.6, 118.6, 119.1, 124.2, 130.1,

159.4[2]

Reference: 4-Methoxybenzonitrile 55.5, 103.9, 114.7, 119.2, 133.9, 162.8[2]

Table 3: Infrared (IR) Spectral Data (ATR-FTIR)
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Isomer Key Vibrational Frequencies (cm⁻¹)

4-Fluoro-3-methoxybenzonitrile Data available on PubChem CID 2737365.[3]

3-Fluoro-4-methoxybenzonitrile Data not available

2-Fluoro-5-methoxybenzonitrile Data not available

5-Fluoro-2-methoxybenzonitrile Data not available

2-Fluoro-3-methoxybenzonitrile Data not available

Table 4: Mass Spectrometry (MS) Data (Electron Ionization - EI)

Isomer Molecular Ion (M⁺) m/z Key Fragment Ions m/z

4-Fluoro-3-methoxybenzonitrile 151.04
Predicted fragments require

experimental data

3-Fluoro-4-methoxybenzonitrile 151.04
Predicted fragments require

experimental data

2-Fluoro-5-methoxybenzonitrile 151.04
Predicted fragments require

experimental data

5-Fluoro-2-methoxybenzonitrile 151.04
Predicted fragments require

experimental data

2-Fluoro-3-methoxybenzonitrile 151.04
Predicted fragments require

experimental data

Experimental Protocols
Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation:

Weigh 5-10 mg of the solid sample and dissolve it in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., Chloroform-d, CDCl₃).
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Ensure the sample is fully dissolved. If necessary, gently warm the solution or use a vortex

mixer.

Filter the solution through a pipette with a small cotton or glass wool plug to remove any

particulate matter.

Transfer the filtered solution into a clean, dry 5 mm NMR tube.

¹H and ¹³C NMR Acquisition:

Spectrometer: Bruker Avance-400 or equivalent.

Solvent: CDCl₃.

Temperature: 298 K.

¹H NMR:

Frequency: 400 MHz.

Pulse Program: Standard single-pulse experiment.

Reference: Tetramethylsilane (TMS) at 0.00 ppm.

¹³C NMR:

Frequency: 100 MHz.

Pulse Program: Proton-decoupled single-pulse experiment.

Reference: CDCl₃ at 77.16 ppm.

Attenuated Total Reflectance Fourier-Transform Infrared
(ATR-FTIR) Spectroscopy
Sample Preparation and Analysis:
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Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean by wiping it with a suitable

solvent (e.g., isopropanol) and allowing it to dry completely.[4]

Record a background spectrum of the clean, empty ATR crystal.[4]

Place a small amount of the solid sample directly onto the ATR crystal, ensuring complete

coverage of the crystal surface.

Apply pressure using the instrument's pressure clamp to ensure good contact between the

sample and the crystal.[4]

Acquire the FTIR spectrum, typically in the range of 4000-400 cm⁻¹.

Electron Ionization Mass Spectrometry (EI-MS)
Sample Introduction and Analysis:

Introduce a small amount of the sample into the mass spectrometer, typically via a direct

insertion probe or after separation by gas chromatography (GC).

The sample is vaporized by heating in the ion source.

The gaseous molecules are then bombarded with a beam of high-energy electrons (typically

70 eV), causing ionization and fragmentation.[5]

The resulting positive ions (molecular ion and fragment ions) are accelerated and separated

based on their mass-to-charge (m/z) ratio by a mass analyzer.

A mass spectrum is generated by plotting the relative abundance of the ions as a function of

their m/z ratio. Aromatic compounds typically show a prominent molecular ion peak.[6]

Experimental Workflow
The logical flow for the spectroscopic analysis and comparison of the isomers is depicted in the

following diagram.
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Spectroscopic analysis workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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